The effect of surface coverage on N2, NO and N2O formation over Pt(111)†
Physical Chemistry Chemical Physics Pub Date: 2018-09-10 DOI: 10.1039/C8CP04066D
Abstract
The effect of surface coverage of species, θ, on the kinetic parameters of N2, NO and N2O formation in a system simulating ammonia oxidation over Pt(111) has been studied by using periodic density functional theory (DFT). The energy barriers for product formation decrease as θ increases, with the effect being more significant above 0.25 ML. The heat of surface reaction decreases as θ increases, making the dissociation of the products less favourable due to a weaker interaction of the intermediates with the surface. The effect of θ on the binding energy is stronger for N* than for either O* or NO*, but it is more apparent in the co-adsorption with O* and NO*. Similarly, the coverage of N* more strongly affects the activation energy of N2 and N2O desorption than does the coverage of O* for NO* and N2O formation.
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